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Compound of Interest

(8R,6R)-3,6-Dimethylmorpholine-
Compound Name:

2,5-dione
CAS No.: 129880-52-0
Cat. No.: B592982

Get Quote

Executive Summary

(3R,6R)-3,6-Dimethylmorpholine-2,5-dione (CAS: 202923-65-7) is a cyclic depsipeptide
precursor used primarily in the synthesis of biodegradable polymers and drug delivery systems.
Unlike standard organic waste, this compound is moisture-sensitive and thermodynamically
unstable relative to its linear hydrolysis products.

Immediate Action Required:
» Segregation: Do not mix bulk solid quantities with aqueous waste streams.[1]
o PPE: Standard laboratory PPE (Nitrile gloves, safety glasses, lab coat) is mandatory.

¢ Disposal Stream: High-BTU Incineration (Organic Waste) is the preferred method.

Chemical Profile & Hazard Assessment
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To dispose of this chemical safely, you must understand its reactivity.[1][2][3] It is not merely
"trash"; it is a strained cyclic ring system.

Structural Reactivity

This compound is a morpholine-2,5-dione derivative. Structurally, it resembles a lactide but
contains both an ester and an amide linkage within the ring.

o Thermodynamics: The ring strain makes it susceptible to ring-opening hydrolysis or
polymerization.

o Hydrolysis Risk: Upon contact with water (especially acidic/basic water), it hydrolyzes into
linear N-(2-hydroxypropionyl)alanine (or similar isomers). This reaction is exothermic and
generates acidic species, which can pressurize sealed waste containers if not managed.

H | Classification Tabl

Category Classification Operational Implication

Avoid dust generation.[4][5][6]

Health Skin/Eye Irritant (Cat 2) ) )
Double glove if handling bulk.
o ] N Do not dispose of in "Aqueous
Reactivity Moisture Sensitive )
Waste" containers.[3]
N ) ) Compatible with standard
Flammability Combustible Solid )
organic solvent waste streams.
Not P-listed or U-listed;
Regulatory Non-RCRA Listed dispose of as characteristic

organic waste.

Pre-Disposal Stabilization

Before placing this material into a waste drum, assess its physical state. The goal is to prevent
uncontrolled reactivity inside the waste container.

For Pure Solids (>5q)

e Do not dissolve in water to flush down the drain.
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e Do not place loose powder directly into a liquid waste carboy (this creates sludge and
potential clogs).

o Action: Double-bag in polyethylene (ziplock) bags to prevent moisture ingress before placing
in the solid waste bin.

For Reaction Mixtures

If the compound is dissolved in a solvent (e.g., Dichloromethane, THF, Toluene):

» Quenching: If the mixture contains active initiators (e.qg., Tin(ll) 2-ethylhexanoate) or
unreacted monomers, ensure the polymerization is terminated.

e Solvent Compatibility: The compound itself is compatible with both halogenated and non-
halogenated streams. Select the stream based on the solvent used.

The Disposal Workflow

Follow this decision matrix to determine the correct waste stream.

Waste Stream Decision Tree
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Waste Generation:
(3R,6R)-3,6-Dimethylmorpholine-2,5-dione

Physical State?

Powder/Crystals \Dissolved

Solid / Powder Solution / Reaction Mix

/ :

Volume > 100g? Solvent Type?

No (Small Scale) |Yes (Bulk)

Lab Pack / Solid Waste Bin Segregated Container Halogenated Waste Non-Halogenated Waste
(Tag: Organic Solid) (Prevent Hydrolysis Heat) (e.g., DCM, Chloroform) (e.g., Toluene, THF)

ontains Halogens

Click to download full resolution via product page

Figure 1: Decision matrix for segregating morpholine-dione waste streams to ensure regulatory
compliance and safety.

Step-by-Step Protocol
Scenario A: Solid Waste (Contaminated Vials, Weigh Boats, Small
Excess)

+ Containment: Place the solid material into a clear polyethylene bag or the original glass vial.
» Labeling: Affix a hazardous waste tag.
o Chemical Name: (3R,6R)-3,6-Dimethylmorpholine-2,5-dione.

o Hazard Checkbox: Irritant.[7]
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e Disposal: Place in the Solid Organic Waste drum (usually a blue or black open-top drum).

Scenario B: Liquid Waste (Reaction Mother Liquor)

« ldentification: Identify the primary solvent (e.g., Toluene).
e Segregation:
o If solvent is Dichloromethane (DCM) — Pour into Halogenated Waste Carboy.
o If solvent is THF/Toluene/Ethyl Acetate — Pour into Non-Halogenated Waste Carboy.

o Precaution: Ensure the carboy is not "Aqueous Waste" (pH 5-9).[8] Mixing this cyclic ester
with aqueous waste can slowly lower the pH of the drum, potentially violating waste
acceptance criteria for the hauler.

Regulatory Compliance (RCRA)[10][11]
"Empty" Container Status

Federal regulations (40 CFR 261.7) define when a container is legally "empty" and can be
discarded as regular trash.

e P-List Status: This compound is NOT P-listed (acutely toxic).
e The "One-Inch" Rule: A container is empty if:
o All wastes have been removed by normal means (pouring/scraping).
o No more than 2.5 cm (1 inch) of residue remains on the bottom.
o OR no more than 3% by weight remains (for containers <119 gallons).
Protocol for Empty Vials:
 Triple rinse the vial with a solvent capable of dissolving the residue (e.g., Acetone).
e Pour the rinsate into the Organic Solvent Waste container.

o Deface the label on the vial.
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o Discard the glass vial in the Broken Glass/Sharps box (not general trash).
Emergency Procedures

In the event of a spill outside the fume hood:

 Isolate: Evacuate the immediate area if dust is airborne.

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95
respirator.

¢ Containment:

o Solid Spill: Do not sweep dry. Cover with wet paper towels (dampened with water or
ethanol) to prevent dust, then scoop into a bag.

o Liquid Spill: Absorb with vermiculite or polypropylene pads.

o Decontamination: Wipe the surface with a mild detergent and water solution. The water will
hydrolyze any remaining traces into harmless linear acids over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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